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For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of BP Fluor 488 TCO, a fluorescent probe designed

for bioorthogonal labeling applications. It covers the core chemistry, technical specifications,

experimental protocols for protein labeling and live-cell imaging, and the underlying reaction

pathways.

Introduction to BP Fluor 488 TCO
BP Fluor 488 TCO is a bright, green-fluorescent dye functionalized with a trans-cyclooctene

(TCO) group.[1][2] This molecule is a key component in one of the fastest and most selective

bioorthogonal "click chemistry" reactions: the inverse-electron demand Diels-Alder (iEDDA)

cycloaddition with a tetrazine-modified molecule.[2][3][4] This reaction is characterized by its

exceptional speed, high specificity, and biocompatibility, as it proceeds rapidly under

physiological conditions without the need for a cytotoxic copper catalyst. These features make

BP Fluor 488 TCO an ideal tool for a wide range of applications, including fluorescence

microscopy, flow cytometry, and in vivo imaging, where precise and efficient labeling of

biomolecules is critical.
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The core of its utility lies in a two-step labeling strategy. First, a biomolecule of interest is

modified with a tetrazine group. Subsequently, BP Fluor 488 TCO is introduced and selectively

reacts with the tetrazine, resulting in a stable, covalent fluorescent label on the target

biomolecule.

Technical and Spectroscopic Data
The physicochemical and spectroscopic properties of BP Fluor 488 TCO and its tetrazine

counterpart are summarized below, providing essential information for experimental design.

Property BP Fluor 488 TCO BP Fluor 488 Tetrazine

Molecular Formula C₃₆H₄₃N₄O₁₂S₂ C₃₀H₂₁N₇O₁₀S₂

Molecular Weight 787.9 g/mol 703.7 g/mol

CAS Number 2766559-05-9 1466419-80-6

Excitation Maximum (λex) 494 nm 493 nm

Emission Maximum (λem) 517 nm 517 nm

Extinction Coefficient 73,000 M⁻¹cm⁻¹ 83,000 M⁻¹cm⁻¹

Solubility Water, DMSO, DMF, MeOH Water, MeOH, DMSO, DMF

Storage -20°C -20°C

The TCO-Tetrazine Ligation: Mechanism and
Kinetics
The reaction between BP Fluor 488 TCO and a tetrazine-modified molecule is a cornerstone of

bioorthogonal chemistry. This ligation proceeds via an inverse-electron demand Diels-Alder

cycloaddition, a type of [4+2] cycloaddition reaction. The electron-deficient tetrazine acts as the

diene, and the strained, electron-rich TCO serves as the dienophile. This initial cycloaddition is

followed by a retro-Diels-Alder reaction, which irreversibly releases dinitrogen (N₂) gas and

forms a stable dihydropyridazine product.
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The kinetics of this reaction are exceptionally fast, with second-order rate constants reported to

be in the range of 10³ to 10⁶ M⁻¹s⁻¹. This allows for efficient labeling at low concentrations,

which is a significant advantage for in vivo applications. The reaction is also highly selective,

with no cross-reactivity with other functional groups found in biological systems.

Experimental Protocols
The following protocols provide a general framework for the use of BP Fluor 488 TCO in

protein labeling and live-cell imaging. Optimization may be required for specific applications.

Protocol for Labeling a Tetrazine-Modified Protein
This protocol describes the labeling of a protein that has been previously functionalized with a

tetrazine moiety.

Materials:

Tetrazine-modified protein in an amine-free buffer (e.g., PBS, pH 7.4)

BP Fluor 488 TCO

Anhydrous DMSO or DMF

Desalting spin column

Procedure:

Prepare BP Fluor 488 TCO Solution: Immediately before use, prepare a 1-10 mM stock

solution of BP Fluor 488 TCO in anhydrous DMSO or DMF.

Labeling Reaction: Add a 1.1 to 2-fold molar excess of the BP Fluor 488 TCO solution to the

tetrazine-modified protein solution.

Incubation: Incubate the reaction mixture for 30-60 minutes at room temperature or 1-2

hours at 4°C. The reaction can be monitored by the disappearance of the characteristic pink

color of the tetrazine.
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Purification: Remove excess, unreacted BP Fluor 488 TCO using a desalting spin column or

dialysis.

Storage: The labeled protein is now ready for downstream applications or can be stored at

4°C, protected from light.

Protocol for Live-Cell Imaging
This protocol outlines a two-step procedure for labeling and imaging a target protein on the

surface of live cells.

Materials:

Live cells expressing the target protein of interest

Primary antibody against the target protein

Tetrazine-conjugated secondary antibody

BP Fluor 488 TCO

Live-cell imaging medium (e.g., DMEM)

PBS (Phosphate-Buffered Saline)

Fluorescence microscope

Procedure:

Cell Preparation: Culture cells to the desired confluency on a suitable imaging dish or

coverslip.

Primary Antibody Incubation: Incubate the cells with the primary antibody in live-cell imaging

medium for 30-60 minutes at 37°C.

Washing: Gently wash the cells two to three times with pre-warmed PBS to remove unbound

primary antibody.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/product/b15555015/docs?utm_src=pdf-body#bp-fluor-488-tco-a-technical-guide-for-bioorthogonal-labeling
https://www.benchchem.com/product/b15555015/docs?utm_src=pdf-body#bp-fluor-488-tco-a-technical-guide-for-bioorthogonal-labeling
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15555015?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Secondary Antibody Incubation: Incubate the cells with the tetrazine-conjugated secondary

antibody in live-cell imaging medium for 30-60 minutes at 37°C.

Washing: Repeat the washing step to remove unbound secondary antibody.

Labeling with BP Fluor 488 TCO: Prepare a 1-5 µM solution of BP Fluor 488 TCO in pre-

warmed live-cell imaging medium. Add this solution to the cells and incubate for 10-30

minutes at 37°C, protected from light.

Final Washing: Gently wash the cells two to three times with pre-warmed live-cell imaging

medium to remove unbound BP Fluor 488 TCO.

Imaging: The cells are now ready for live-cell imaging using a fluorescence microscope with

appropriate filter sets for BP Fluor 488 (e.g., excitation around 490 nm and emission around

520 nm).

Conclusion
BP Fluor 488 TCO, in conjunction with tetrazine-functionalized biomolecules, offers a powerful

and versatile platform for fluorescent labeling in a variety of biological contexts. Its bright

fluorescence, coupled with the rapid and highly specific nature of the TCO-tetrazine ligation,

enables researchers to achieve high-contrast imaging with minimal background. The detailed

protocols and technical information provided in this guide serve as a starting point for the

successful application of this advanced bioorthogonal tool in your research.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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